Cas no 453-72-5 (1-Fluoro-4-methanesulfonyl-2-nitrobenzene)

1-Fluoro-4-methanesulfonyl-2-nitrobenzene is a fluorinated aromatic compound featuring both a methanesulfonyl and a nitro substituent, making it a versatile intermediate in organic synthesis. The electron-withdrawing properties of the nitro and sulfonyl groups enhance its reactivity in nucleophilic aromatic substitution (SNAr) reactions, while the fluorine atom serves as an excellent leaving group. This compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and advanced materials due to its ability to undergo selective functionalization. Its high purity and stability under standard conditions ensure reliable performance in demanding synthetic applications. The structural features of this compound make it a valuable building block for constructing complex molecular architectures.
1-Fluoro-4-methanesulfonyl-2-nitrobenzene structure
453-72-5 structure
Product Name:1-Fluoro-4-methanesulfonyl-2-nitrobenzene
CAS No:453-72-5
MF:C7H6FNO4S
MW:219.190244197845
MDL:MFCD00025066
CID:331994
PubChem ID:313137
Update Time:2025-05-28

1-Fluoro-4-methanesulfonyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-fluoro-4-(methylsulfonyl)-2-nitro-
    • 4-Fluoro-3-nitrophenyl Methyl Sulfone
    • 1-FLUORO-4-(METHYLSULFONYL)-2-NITROBENZENE
    • 1-fluoro-4-methylsulfonyl-2-nitrobenzene
    • 2-Fluoro-5-methylsulphonylnitrobenzene
    • 4-Methylsulfonyl-2-nitrofluorobenzene
    • EN300-18721
    • CS-0094442
    • J-515825
    • AC1329
    • Z89283353
    • AC-4579
    • NSC-226257
    • 4-fluoro-3-nitrophenyl methyl sulfone, AldrichCPR
    • 4-fluoro-3-nitrophenyl methylsulfone
    • NSC226257
    • 2-Fluoro-5-Methylsulphenyl Nitrobenzene
    • 1,2,4-THIADIAZOL-3-AMINE,5-(4-CHLOROPHENYL)-
    • F0887
    • DTXSID70310380
    • 1-fluoro-4(methylsulfonyl)-2-nitrobenzene
    • OUSNDSFSTBZESM-UHFFFAOYSA-N
    • SCHEMBL14008592
    • 2-fluoro-5-methylsulphonyl-nitrobenzene
    • PS-10528
    • 1-fluoro-4-methanesulfonyl-2-nitro-benzene
    • 2-fluoro-5-methylsulfonylnitrobenzene
    • 1-fluoro-4-(methylsulphonyl)-2-nitrobenzene
    • 1-fluoro-4-methylsulfonyl-2-nitro-benzene
    • SY060706
    • 1-Fluoro-4-(methanesulfonyl)-2-nitrobenzene
    • AKOS001072410
    • 453-72-5
    • 4-Fluoro-3-nitrophenyl methyl sulphone
    • MFCD00025066
    • (3-Nitro-4-fluorophenyl)methyl sulfone
    • FT-0632152
    • SCHEMBL550564
    • 1-fluoro-4-methanesulfonyl-2-nitrobenzene
    • DB-051298
    • 2-fluoro-5-methylsulphonyl nitrobenzene
    • 1-Fluoro-4-methanesulfonyl-2-nitrobenzene
    • MDL： MFCD00025066
    • Inchi： 1S/C7H6FNO4S/c1-14(12,13)5-2-3-6(8)7(4-5)9(10)11/h2-4H,1H3
    • InChI Key： OUSNDSFSTBZESM-UHFFFAOYSA-N
    • SMILES： S(C)(C1C=CC(=C(C=1)[N+](=O)[O-])F)(=O)=O

Computed Properties

  • Exact Mass: 219.00000
  • Monoisotopic Mass: 219
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 88.3A^2

Experimental Properties

  • Color/Form: White or light yellowish green crystalline powder
  • Density: 1.4870 (estimate)
  • Melting Point: 156.0 to 160.0 deg-C
  • Boiling Point: 396.3℃/760mmHg
  • Flash Point: 1.1°C
  • PSA: 88.34000
  • LogP: 2.74140
  • Solubility: Not determined

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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 453-72-5 >98.0%(GC)
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1-Fluoro-4-methanesulfonyl-2-nitrobenzene Suppliers

Amadis Chemical Company Limited
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(CAS:453-72-5)1-Fluoro-4-methanesulfonyl-2-nitrobenzene
Order Number:A826788
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):356.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:453-72-5)1-Fluoro-4-methanesulfonyl-2-nitrobenzene
A826788
Purity:99%
Quantity:100g
Price ($):356.0
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